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Compound of Interest

Compound Name: 1-Bromooctane-1,1-D2

Cat. No.: B3044220

This guide provides essential safety and logistical information for the proper disposal of 1-
Bromooctane-1,1-D2. Adherence to these procedures is critical for ensuring laboratory safety,
environmental protection, and regulatory compliance. The disposal protocols for the deuterated
form are identical to those for the standard 1-Bromooctane due to their shared chemical
hazards.[1]

Immediate Safety and Hazard Profile

1-Bromooctane-1,1-D2 is a combustible liquid that can cause skin and eye irritation.[1][2][3] It
is also very toxic to aquatic life with long-lasting effects.[4] Therefore, it is imperative to avoid its

release into the environment and to handle it with appropriate personal protective equipment
(PPE).

Key Physicochemical and Hazard Data
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Property Value

Chemical Formula CsH1sD2Br

CAS Number 86423-34-9

Appearance Colorless to pale yellow liquid

Boiling Point 201 °C/393.8 °F

Flash Point 78 °C/172.4 °F

Density 1.110 g/cm3

Aquatic Hazard Very toxic to aquatic life with long-lasting effects
Health Hazards Causes skin and eye irritation

Physical Hazard Combustible liquid

Detailed Disposal Protocol

The primary principle for disposing of 1-Bromooctane-1,1-D2 is to treat it as a halogenated
organic waste. It must be segregated from non-halogenated waste streams to ensure proper
treatment.

Waste Collection and Storage

o Container: Use a designated, properly labeled, and sealable container for halogenated
organic waste.

» Labeling: Affix a completed hazardous waste tag to the container as soon as the first drop of
waste is added. The tag must include the chemical name, concentration, and associated
hazards.

o Storage: Store the waste container in a designated satellite accumulation area, such as a
ventilated cabinet for flammable and hazardous materials. Keep the container away from
sources of ignition, heat, and direct sunlight. Ensure the container is kept tightly closed when
not in use.

Spill Cleanup Procedure
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e Immediate Action: In case of a spill, immediately alert personnel in the area and evacuate if
necessary. Remove all sources of ignition.

» Ventilation: Ensure adequate ventilation in the spill area.

o Containment: Contain the spill using an inert absorbent material such as sand, earth, or
vermiculite.

o Cleanup and Disposal: Carefully collect the absorbed material using non-sparking tools and
place it into a designated, sealable container for hazardous waste. Label the container
clearly as "Spill Debris containing 1-Bromooctane-1,1-D2". Clean the spill area with soap
and water, and collect the cleaning materials for disposal as hazardous waste.

Final Disposal

Arrange for the disposal of the waste through a licensed hazardous waste disposal company.
The recommended method of disposal is incineration in a chemical incinerator equipped with
an afterburner and scrubber to handle the resulting hydrogen bromide gas. Never dispose of 1-
Bromooctane-1,1-D2 down the drain or with general laboratory trash.

Experimental Workflow for Disposal
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Caption: Workflow for the safe disposal of 1-Bromooctane-1,1-D2.

1-Bromooctane-1,1-D2 Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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